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Compound of Interest

Compound Name: Antibacterial agent 47

Cat. No.: B13918752

This document serves to consolidate the publicly available information on a substance referred
to as "Antibacterial agent 47." An extensive search of scientific literature and chemical
databases reveals that the designation "Antibacterial agent 47" is ambiguous and does not
correspond to a single, well-characterized compound. The term appears in two distinct
contexts: as a product name for a specific chemical entity with limited public data, and as a
citation marker in various research papers referring to different substances.

"Antibacterial Agent 47" as a Commercial Product

A compound designated "Antibacterial agent 47," with the catalog number HY-139765, is
listed by the supplier MedChemExpress. The available information is limited to a brief
description of its function.

1.1. Mechanism of Action

The primary mode of action described for Antibacterial agent 47 (HY-139765) is as a
potentiator for the antibiotic Ceftazidime. It is stated that the agent "significantly lowers MIC
value of antibacterial agent Ceftazidime"[1]. This suggests a synergistic relationship where
Antibacterial agent 47 may enhance the efficacy of Ceftazidime, potentially by inhibiting
bacterial resistance mechanisms such as (3-lactamase, or by increasing the permeability of the
bacterial cell wall to Ceftazidime. However, no specific signaling pathways or molecular
interactions have been publicly detailed.

1.2. Quantitative Data
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At present, there is no publicly available quantitative data from in vitro or in vivo studies for
Antibacterial agent 47 (HY-139765). Key data points such as the fold-reduction in the
Minimum Inhibitory Concentration (MIC) of Ceftazidime, the bacterial species and strains
tested, or the effective concentrations of Antibacterial agent 47 are not specified in the
available resources.

1.3. Experimental Protocols

Detailed experimental protocols for the synthesis, in vitro testing, or in vivo evaluation of
Antibacterial agent 47 (HY-139765) are not available in the public domain.

"Antibacterial Agent[2]" as a Citation in Scientific
Literature

In numerous scientific publications, the term "antibacterial agent" appears as a citation number
within the text. In these instances, "™ refers to a specific reference at the end of the paper and
does not denote a compound named "Antibacterial agent 47." The substances referred to by
these citations are diverse and unrelated. Examples include:

o Tetrazole Chitosan Derivatives: In a study on chitosan derivatives, the "carpet mechanism" of
action for an antibacterial agent is mentioned with a citation to reference. This mechanism
involves the disruption of the bacterial cell membrane.

o 2-Azetidinone Derivatives: A review on azetidinones as biologically active agents refers to a
specific 2-azetidinone derivative as an antibacterial agent, citing reference.

o Graphene Oxide: A minireview on graphene-based nanomaterials cites reference in the
context of the inconsistent antibacterial ability of graphene oxide (GO) in in vitro and in vivo
studies.

» Plumbagin: A review on naphthoquinones describes plumbagin as an effective antibacterial
agent with properties such as the generation of reactive oxygen species (ROS) and inhibition
of efflux pumps, citing reference.

o Mitochondrial Topoisomerase Inhibitor: A study on small molecules that induce Type |
Interferon identified a compound, C3, which was previously described as an antibacterial
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agent and a mitochondrial type Il topoisomerase inhibitor in reference.

Summary and Conclusion

The term "Antibacterial agent 47" is not a standardized name for a specific, well-documented
antibacterial compound. While a commercial product with this name exists (HY-139765), there
Is a significant lack of detailed scientific data in the public domain to construct an in-depth
technical guide. The repeated use of ™ as a citation for various other antibacterial agents in the
scientific literature further contributes to the ambiguity.

For researchers, scientists, and drug development professionals interested in this area, it is
crucial to specify the exact chemical structure or a unique identifier (such as the CAS number
for HY-139765, if available) when searching for information to avoid ambiguity. Without further
data from the manufacturer or new independent studies, a comprehensive understanding of the
properties, mechanism of action, and potential applications of "Antibacterial agent 47" (HY-
139765) remains elusive.

Due to the absence of detailed information on signaling pathways and experimental workflows,
no visualizations can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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